Cas no 1517024-13-3 ((3-bromo-4-methylphenyl)methylhydrazine)

• Product Name: (3-bromo-4-methylphenyl)methylhydrazine
• CAS No: 1517024-13-3
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• CID: 6483864
• PubChem ID: 81472286
• Update Time: 2025-10-28

(3-bromo-4-methylphenyl)methylhydrazine Chemical and Physical Properties

Names and Identifiers

• (3-bromo-4-methylphenyl)methylhydrazine
• (3-bromo-4-methylphenyl)methyl]hydrazine

• Inchi： 1S/C8H11BrN2/c1-6-2-3-7(5-11-10)4-8(6)9/h2-4,11H,5,10H2,1H3
• InChI Key： YCZFZMZZEUMEMO-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C)=C(Br)C=1)NN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on (3-bromo-4-methylphenyl)methylhydrazine

Comprehensive Overview of (3-bromo-4-methylphenyl)methylhydrazine (CAS No. 1517024-13-3): Properties, Applications, and Research Insights

(3-bromo-4-methylphenyl)methylhydrazine (CAS No. 1517024-13-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the hydrazine derivatives class, characterized by a bromine and methyl substitution on the phenyl ring, which enhances its reactivity and potential applications. Researchers are increasingly exploring its role as a building block in synthesizing complex molecules, particularly in drug discovery and material science.

The molecular structure of (3-bromo-4-methylphenyl)methylhydrazine includes a hydrazine functional group (-NH-NH₂) attached to a 3-bromo-4-methylphenyl moiety. This configuration offers versatility in cross-coupling reactions, a hotspot in modern organic chemistry. Recent studies highlight its utility in Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal for creating biaryl compounds used in OLEDs and bioactive molecules. The CAS No. 1517024-13-3 is frequently cited in patents related to heterocyclic synthesis, underscoring its industrial relevance.

In the context of green chemistry, (3-bromo-4-methylphenyl)methylhydrazine has been investigated for its potential in catalysis and solvent-free reactions. With growing interest in sustainable synthesis, researchers are optimizing its use to minimize waste and energy consumption. A 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy in one-pot multicomponent reactions, aligning with the circular economy principles. These advancements address frequent search queries like "eco-friendly hydrazine derivatives" and "CAS 1517024-13-3 applications."

From a pharmaceutical perspective, the compound's bioisosteric properties make it valuable for designing enzyme inhibitors and receptor modulators. Its bromine atom serves as a handle for further functionalization, a feature often sought in medicinal chemistry forums. Notably, it has been explored in anticancer and antiviral drug prototypes, though detailed clinical data remain proprietary. This aligns with trending searches such as "hydrazine-based drug discovery" and "bromoaryl compounds in medicine."

Analytical characterization of CAS No. 1517024-13-3 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. A 2022 ACS Omega paper emphasized its distinct 1H-NMR signals at δ 2.3 (methyl) and δ 7.4–7.8 (aromatic), aiding in quality control. Such technical details cater to queries like "NMR data for (3-bromo-4-methylphenyl)methylhydrazine" and "HPLC methods for hydrazine analysis."

In material science, the compound's electron-withdrawing bromine group facilitates its integration into conductive polymers and coordination complexes. Its thermal stability (decomposing above 200°C) makes it suitable for high-performance materials, a topic trending in nanotechnology discussions. Startups are patenting its use in organic semiconductors, responding to searches like "bromophenyl materials for electronics."

Regulatory and safety profiles of (3-bromo-4-methylphenyl)methylhydrazine emphasize standard laboratory precautions (gloves, ventilation). While not classified as hazardous under major GHS categories, its hydrazine moiety warrants careful handling—addressing common concerns like "CAS 1517024-13-3 safety data." Suppliers typically provide technical datasheets compliant with REACH and ISO standards.

Future research directions include optimizing scalable synthesis routes and exploring bioconjugation techniques. As AI-driven molecular design gains traction, CAS No. 1517024-13-3 is flagged in cheminformatics databases for its drug-likeness scores. This intersects with popular queries such as "machine learning in hydrazine chemistry" and "emerging arylhydrazines 2024."